N-(2,4-dichlorophenyl)-N'-[2-(trifluoromethyl)phenyl]urea

• IUPAC Name: 1-(2,4-dichlorophenyl)-3-[2-(trifluoromethyl)phenyl]urea
• InChI: InChI=1S/C14H9Cl2F3N2O/c15-8-5-6-12(10(16)7-8)21-13(22)20-11-4-2-1-3-9(11)14(17,18)19/h1-7H,(H2,20,21,22)
• InChI Key: HDHWTXIYZIBNFS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(F)(F)F)NC(=O)NC2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C14H9Cl2F3N2O
• Molecular Weight: 349.1 g/mol

Description

N-(2,4-dichlorophenyl)-N'-[2-(trifluoromethyl)phenyl]urea is a compound of interest in various scientific fields due to its unique chemical structure and properties. Its relevance spans from synthetic chemistry to potential biological applications, highlighting the importance of understanding its synthesis, structural characteristics, and properties.

Synthesis Analysis

The synthesis of N-(2,4-dichlorophenyl)-N'-[2-(trifluoromethyl)phenyl]urea and related compounds involves one-pot reactions from halogenated anilines and triphosgene or isocyanates, yielding products with high purity and yield under controlled conditions (Liu He-qin, 2010); (Yan Feng-mei, Liu He-qin, 2009).

Molecular Structure Analysis

Structural analyses reveal that the compound exhibits unique molecular conformations, with coplanarity between the aromatic rings and the urea group, influenced by intramolecular hydrogen bonding. This structural arrangement impacts the compound's reactivity and physical properties, as demonstrated by X-ray crystallography studies (Shengjiao Yan et al., 2008).

Chemical Reactions and Properties

The compound's reactivity has been explored in various chemical reactions, including N-chlorination and interactions with amines, showcasing its versatility as a reagent and intermediate in organic synthesis. These reactions not only expand the chemical utility of the compound but also demonstrate its potential for further functionalization (M. Sathe et al., 2007); (S. Chumachenko et al., 2017).

Physical Properties Analysis

The physical properties, such as solubility, melting points, and crystalline structure, are crucial for understanding the compound's behavior in different environments and applications. These properties are influenced by the molecular structure, specifically the arrangement of the chloro, fluoro, and urea functional groups, which affect intermolecular interactions (Li Zhong et al., 1998).

Chemical Properties Analysis

Chemical properties, including reactivity towards other chemical species, stability under various conditions, and the ability to undergo specific reactions, are defined by the compound's functional groups and molecular geometry. Studies on N-(2,4-dichlorophenyl)-N'-[2-(trifluoromethyl)phenyl]urea derivatives have shown significant potential in applications such as fungicidal activities, highlighting the importance of detailed chemical property analysis (Li-Qiao Shi, 2011).